Dimethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
331416-93-4
VCID:
VC0401488
InChI:
InChI=1S/C21H18F3NO5S3/c1-9-6-7-10-11(8-9)25(19(28)21(22,23)24)20(2,3)15(31)12(10)18-32-13(16(26)29-4)14(33-18)17(27)30-5/h6-8H,1-5H3
SMILES:
CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C(F)(F)F)(C)C
Molecular Formula:
C21H18F3NO5S3
Molecular Weight:
517.6g/mol
Dimethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
CAS No.: 331416-93-4
Main Products
VCID: VC0401488
Molecular Formula: C21H18F3NO5S3
Molecular Weight: 517.6g/mol
CAS No. | 331416-93-4 |
---|---|
Product Name | Dimethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
Molecular Formula | C21H18F3NO5S3 |
Molecular Weight | 517.6g/mol |
IUPAC Name | dimethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
Standard InChI | InChI=1S/C21H18F3NO5S3/c1-9-6-7-10-11(8-9)25(19(28)21(22,23)24)20(2,3)15(31)12(10)18-32-13(16(26)29-4)14(33-18)17(27)30-5/h6-8H,1-5H3 |
Standard InChIKey | WTKQJGWOVFZVSU-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C(F)(F)F)(C)C |
Canonical SMILES | CC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C(F)(F)F)(C)C |
PubChem Compound | 2843965 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume